Cas no 83969-03-3 (2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium acetate)

• Product name: 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium acetate
• CAS No: 83969-03-3
• MF: C₂₀H₂₃N₄O₃+^.C₂H₃O₂-
• MW: 426.46564
• CID: 725920
• PubChem ID: 25090854

2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium acetate Chemical and Physical Properties

Names and Identifiers

• 2-(((4-Methoxyphenyl)methylhydrazono)methyl)-1,3,3-trimethyl-5-nitro-3H-indolium acetate
• 2-[[(4-methoxyphenyl)methylhydrazono]methyl]-1,3,3-trimethyl-5-nitro-3H-indolium acetate
• EINECS 281-579-9
• 83969-03-3

• Inchi： InChI=1S/C20H22N4O3.C2H4O2/c1-20(2)17-11-15(24(25)26)7-10-18(17)23(3)19(20)13-22-21-12-14-5-8-16(27-4)9-6-14;1-2(3)4/h5-11,13H,12H2,1-4H3;1H3,(H,3,4)
• InChI Key： GUMKVKYJHXDSDA-UHFFFAOYSA-N
• SMILES： CC(=O)[O-].CC1(C2=C(C=CC(=C2)[N+](=O)[O-])[N+](=C1C=NNCC3=CC=C(C=C3)OC)C)C

Computed Properties

• Exact Mass: 426.19032
• Monoisotopic Mass: 426.19032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 628
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123